Cas no 142054-75-9 (3-Pyridazinecarboxylic acid, 6-propoxy-)

3-Pyridazinecarboxylic acid, 6-propoxy- structure
142054-75-9 structure
Product Name:3-Pyridazinecarboxylic acid, 6-propoxy-
CAS No:142054-75-9
MF:C8H10N2O3
MW:182.176601886749
CID:3734110
PubChem ID:60791003
Update Time:2025-04-22

3-Pyridazinecarboxylic acid, 6-propoxy- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridazinecarboxylic acid, 6-propoxy-
    • DTXSID701288327
    • 6-Propoxy-3-pyridazinecarboxylic acid
    • 142054-75-9
    • Inchi: 1S/C8H10N2O3/c1-2-5-13-7-4-3-6(8(11)12)9-10-7/h3-4H,2,5H2,1H3,(H,11,12)
    • InChI Key: NQXCQMWNXXRRIP-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)=NN=C(OCCC)C=C1

Computed Properties

  • Exact Mass: 182.06914219Da
  • Monoisotopic Mass: 182.06914219Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 72.3Ų
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